Cas no 14592-56-4 (Bis(acetonitrile)palladium(II) Dichloride)

• Product Name: Bis(acetonitrile)palladium(II) Dichloride
• CAS No: 14592-56-4
• MF: C₄H₆Cl₂N₂Pd
• MW: 259.429836750031
• MDL: MFCD00013122
• CID: 49867
• Update Time: 2025-10-05

Bis(acetonitrile)palladium(II) Dichloride Chemical and Physical Properties

Names and Identifiers

• Bis(acetonitrile)palladium(II) chloride
• Dichlorobis-(acetonitrilo)-palladium
• Bis(acetonitrile)dichloropalladium(II)
• Dichlorobis(acetonitrile)palladium(II)
• Bis(acetonitrile)palladium(II) Dichloride
• Bis(acetonitrile)dichloropalladium(Ⅱ)
• acetonitrile,dichloropalladium
• cis-Dichlorobis(acetonitrile)palladium(II)
• (MeCN)2PdCl2
• Bis(acetonitrile)palladiuM(II)
• bis(acetonitrile)dichloropalladium
• PALLADIUM DICHLOROBIS(ACETONITRILE)
• PALLADIUM-BIS-ACETONITRIL-DICHLORIDE
• BIS(ACETONITRILE)PALLADIUM()CHLORIDE
• Palladium, bis(acetonitrile)dichloro-
• Palladium(II)chloro-bis(acetonitrile)
• Bis(cyanomethyl)dichloropalladium(IV)
• acetonitrile; dichloropalladium
• Palladium(II) chloride diacetonitrile complex
• PdCl2(MeCN)2
• Bis(acetonitrile)palladium(ii)chloride
• Bis(acetonitrile)palladium (II) chloride
• Palladium, bis(acetonitrile)dichloro- (8CI,9CI)
• PubChem20407
• bis(acetonitrile)-palladium(ii) chloride
• Pd(MeCN)2Cl2
• PdCl2(CH3CN)2
• dic
• Bis(acetonitrile)palladium(II) Dichloride,98%

• MDL： MFCD00013122
• Inchi： 1S/2C2H3N.2ClH.Pd/c2*1-2-3;;;/h2*1H3;2*1H;/q;;;;+2/p-2
• InChI Key： RBYGDVHOECIAFC-UHFFFAOYSA-L
• SMILES： [Pd](Cl)Cl.N#CC.N#CC

Computed Properties

• Exact Mass: 257.89400
• Monoisotopic Mass: 257.894287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 32.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Yellow odorless powder
• Melting Point: 300 ºC
• Boiling Point: 63.5 °C at 760 mmHg
• Flash Point: 5.6℃
• Solubility: Soluble in acetonitrile, acetone, chloroform
• Water Partition Coefficient: Insoluble
• PSA: 47.58000
• LogP: 2.43876
• Solubility: Not determined

Bis(acetonitrile)palladium(II) Dichloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S16-S27-S36/37-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature(BD18405)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Bis(acetonitrile)palladium(II) Dichloride

Bis(acetonitrile)palladium(II) Dichloride (CAS No. 14592-56-4): A Versatile Catalyst in Modern Chemistry

Bis(acetonitrile)palladium(II) dichloride (CAS No. 14592-56-4) is a well-known palladium complex that has gained significant attention in the field of organic synthesis and catalysis. This compound, often referred to as PdCl₂(MeCN)₂, is a versatile catalyst that plays a crucial role in various chemical reactions, particularly in cross-coupling reactions and catalytic cycles. Its unique structure and properties make it an indispensable tool in both academic research and industrial applications.

The molecular formula of Bis(acetonitrile)palladium(II) dichloride is C₄H₈Cl₂N₂Pd, and its molecular weight is 231.76 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetonitrile, and tetrahydrofuran (THF). Its stability under various reaction conditions makes it a preferred choice for many synthetic protocols.

Bis(acetonitrile)palladium(II) dichloride is primarily used as a catalyst in palladium-catalyzed reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, the Heck reaction, and the Sonogashira coupling. These reactions are fundamental to the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials science applications. The ability of PdCl₂(MeCN)₂ to form stable intermediates and facilitate the formation of carbon-carbon bonds has made it a cornerstone in modern synthetic chemistry.

In recent years, significant advancements have been made in understanding the mechanism of action of Bis(acetonitrile)palladium(II) dichloride. Studies have shown that the complex undergoes ligand exchange reactions to form active catalytic species. For instance, in the Suzuki-Miyaura coupling reaction, PdCl₂(MeCN)₂ can be activated by base-mediated ligand exchange to form a more reactive palladium(0) species. This species then facilitates the oxidative addition of aryl halides, followed by transmetallation with organoboron reagents and reductive elimination to form the desired product.

The versatility of Bis(acetonitrile)palladium(II) dichloride extends beyond traditional cross-coupling reactions. It has also been employed in other catalytic processes such as C-H activation, C-O bond formation, and C-N bond formation. For example, recent research has demonstrated its effectiveness in catalyzing the direct arylation of heterocycles, which is a challenging transformation due to the electronic properties of heterocyclic substrates. The ability of PdCl₂(MeCN)₂ to activate C-H bonds under mild conditions has opened new avenues for the synthesis of complex heterocyclic compounds.

In addition to its applications in organic synthesis, Bis(acetonitrile)palladium(II) dichloride has found use in materials science and nanotechnology. It can be used as a precursor for the preparation of palladium nanoparticles, which have unique catalytic properties and are used in various industrial processes. The controlled synthesis of palladium nanoparticles using PdCl₂(MeCN)₂ as a precursor has been extensively studied, with methods such as solvothermal synthesis and microwave-assisted synthesis showing promising results.

The environmental impact of catalysts is an important consideration in modern chemistry. Recent studies have focused on developing more sustainable and environmentally friendly methods for using Bis(acetonitrile)palladium(II) dichloride. For example, researchers have explored the use of green solvents such as water and ionic liquids as reaction media for palladium-catalyzed reactions. These approaches not only reduce the environmental footprint but also improve the efficiency and selectivity of the reactions.

In conclusion, Bis(acetonitrile)palladium(II) dichloride (CAS No. 14592-56-4) is a highly versatile catalyst that continues to play a pivotal role in modern chemistry. Its wide range of applications in organic synthesis, materials science, and nanotechnology underscores its importance as a fundamental tool for chemists and materials scientists alike. Ongoing research into its mechanisms and new applications promises to further expand its utility and impact in various fields.